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Compound of Interest

Compound Name: 1,3-Dibromoadamantane

Cat. No.: B019736 Get Quote

Introduction
1,3-Adamantanediol is a key intermediate in the synthesis of advanced polymers, functional

materials, and pharmaceutical compounds. Its rigid, cage-like structure imparts unique

properties such as high thermal stability and chemical resistance to materials incorporating this

moiety. This application note provides a detailed protocol for the synthesis of 1,3-

adamantanediol via the hydrolysis of 1,3-dibromoadamantane, a common synthetic route.

The procedure outlined below is intended for researchers, scientists, and professionals in drug

development and materials science.

Overall Reaction
The synthesis involves the nucleophilic substitution of the bromide groups in 1,3-
dibromoadamantane with hydroxyl groups from water. This hydrolysis reaction is typically

facilitated by a co-solvent to improve the solubility of the starting material.

Reaction Scheme:

Experimental Protocol
This protocol is based on established methods for the hydrolysis of 1,3-dihaloadamantanes.[1]

Specifically, the use of an acetone-water mixture at reflux has been reported to yield the

desired product.[1]
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Materials:

1,3-Dibromoadamantane (C10H14Br2)

Acetone (CH3COCH3), analytical grade

Deionized Water (H2O)

Sodium Bicarbonate (NaHCO3), saturated solution

Sodium Chloride (NaCl), saturated solution (brine)

Anhydrous Magnesium Sulfate (MgSO4)

Ethyl Acetate (C4H8O2), for extraction

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Glassware for filtration and crystallization

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 1,3-dibromoadamantane (e.g., 10.0 g, 34.0 mmol).

Solvent Addition: To the flask, add a 1:1 (v/v) mixture of acetone and deionized water (100

mL).

Reaction: Heat the mixture to reflux with vigorous stirring. Maintain the reflux for a minimum

of 3 hours.[1] The reaction progress can be monitored by thin-layer chromatography (TLC).
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Work-up - Quenching and Neutralization: After the reaction is complete, allow the mixture to

cool to room temperature. Carefully neutralize the hydrobromic acid formed during the

reaction by the slow addition of a saturated sodium bicarbonate solution until effervescence

ceases.

Work-up - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase

with ethyl acetate (3 x 50 mL).

Work-up - Washing and Drying: Combine the organic extracts and wash with brine (50 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Isolation of Product: Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to yield the crude 1,3-adamantanediol as a solid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethyl acetate or acetone/hexane) to afford a white crystalline solid.

Data Presentation
The following table summarizes the expected quantitative data for the synthesis of 1,3-

adamantanediol from 1,3-dibromoadamantane. The characterization data is based on a highly

pure sample of 1,3-adamantanediol obtained from a similar synthetic approach.[1]
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Parameter Value Reference

Reactant 1,3-Dibromoadamantane

Product 1,3-Adamantanediol

Molecular Formula C10H16O2

Molecular Weight 168.23 g/mol

Appearance White solid [1]

Melting Point ~325 °C [1]

¹H NMR (600 MHz, DMSO-d₆)

δ 4.08 (s, 2H), 1.46 (p, J = 3.2

Hz, 2H), 0.86 (d, J = 24.5 Hz,

6H), 0.84 (s, 4H), 0.72 (t, J =

3.2 Hz, 2H)

[1]

¹³C NMR (151 MHz, DMSO-d₆)
δ 61.76, 44.31, 35.74, 26.91,

23.63
[1]

IR (KBr, cm⁻¹)

3217, 2931, 2922, 2856, 1452,

1361, 1342, 1319, 1295, 1240,

1133, 1109, 1029, 959, 945,

911, 828, 782, 722, 676

[1]

GCMS (m/z)
Calculated for C10H16O2 [M-

H]⁺: 167.233; Observed: 168.1
[1]

Purity (Typical) >99% after recrystallization [1]

Isolated Yield (Typical)

While not explicitly stated for

this exact reaction, yields for

similar adamantane hydrolyses

can be high. A related

synthesis from 1,3-dichloro

adamantane reports a yield of

95%.

[1]
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Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 1,3-adamantanediol from 1,3-
dibromoadamantane.

1,3-Dibromoadamantane Hydrolysis
(Acetone/Water, Reflux)

Work-up
(Neutralization, Extraction)

Isolation
(Evaporation)

Purification
(Recrystallization) 1,3-Adamantanediol
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Caption: Workflow for the synthesis of 1,3-adamantanediol.

Reaction Pathway
The diagram below outlines the chemical transformation from the starting material to the final

product.
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Caption: Chemical reaction for the hydrolysis of 1,3-dibromoadamantane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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